Cas no 893155-03-8 (4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 893155-03-8
• MF: C₁₅H₁₈N₄O₂S₂
• MW: 350.459020137787
• CID: 6174644
• PubChem ID: 8481785
• Update Time: 2025-10-25

4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• F1838-0213
• AKOS024613010
• N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-tert-butylbenzamide
• N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(tert-butyl)benzamide
• 4-tert-butyl-N-{5-[(carbamoylmethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• 893155-03-8

• Inchi： 1S/C15H18N4O2S2/c1-15(2,3)10-6-4-9(5-7-10)12(21)17-13-18-19-14(23-13)22-8-11(16)20/h4-7H,8H2,1-3H3,(H2,16,20)(H,17,18,21)
• InChI Key： FZOMTFQXABRMTH-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1C=CC(=CC=1)C(C)(C)C)=O)SCC(N)=O

Computed Properties

• Exact Mass: 350.08711818g/mol
• Monoisotopic Mass: 350.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 152Ų

Additional information on 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Comprehensive Overview of 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 893155-03-8)

4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 893155-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a tert-butyl group and a carbamoylmethylsulfanyl moiety enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiadiazole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide due to its potential as a kinase inhibitor or antimicrobial agent. These properties align with current trends in addressing antibiotic resistance and developing targeted therapies for chronic diseases. The compound's CAS No. 893155-03-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide involves multi-step organic reactions, including condensation and sulfanylation. Its molecular weight and solubility profile make it suitable for formulation studies, a topic of high interest in pharmaceutical development. Additionally, its thermal stability has been explored for applications in polymer science, where heat-resistant materials are in demand for electronics and automotive industries.

From an SEO perspective, keywords like "thiadiazole benzamide synthesis", "CAS 893155-03-8 applications", and "tert-butyl thiadiazole derivatives" are frequently queried by chemists and industry professionals. This compound's versatility also ties into broader discussions about green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates. Regulatory compliance and patent landscapes surrounding 893155-03-8 are additional hot topics, given the compound's commercial potential.

In conclusion, 4-tert-butyl-N-{5-(carbamoylmethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide represents a compelling case study in modern chemical innovation. Its structural features and functional groups offer a platform for further exploration in medicinal chemistry and industrial applications. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in interdisciplinary research, bridging gaps between academia and industry.